Cas no 68774-95-8 ( )
structure
Product Name:
Chemical and Physical Properties
Names and Identifiers
-
- 3-methyl-imidazo[1,2-a][1,2,4]triazolo[3,4-c]pyrazine
- NSC-297135
- 68774-95-8
- DTXSID30315755
- NSC297135
-
-
- Inchi： 1S/C8H7N5/c1-6-10-11-8-7-9-2-3-12(7)4-5-13(6)8/h2-5H,1H3
- InChI Key： BYCHAODWPICTRL-UHFFFAOYSA-N
- SMILES： N12C=CN3C=CN=C3C1=NN=C2C
Computed Properties
- Exact Mass: 173.07031
- Monoisotopic Mass: 173.07014524g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 0
- Complexity: 241
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 48.5Ų
Experimental Properties
- PSA: 47.49
Related Literature
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Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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